Cas no 1105243-89-7 (3-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}benzohydrazide)

• Product Name: 3-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}benzohydrazide
• CAS No: 1105243-89-7
• MF: C₂₀H₁₅Cl₂N₃O₃
• MW: 416.257402658463
• CID: 5450635
• PubChem ID: 30837171
• Update Time: 2025-10-31

3-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Chlorophenyl)methyl]-1,6-dihydro-6-oxo-3-pyridinecarboxylic acid 2-(3-chlorobenzoyl)hydrazide
• N'-(3-chlorobenzoyl)-1-[(4-chlorophenyl)methyl]-6-oxopyridine-3-carbohydrazide
• 1105243-89-7
• VU0506196-1
• N'-(3-chlorobenzoyl)-1-(4-chlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide
• F2949-0209
• 3-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}benzohydrazide
• AKOS024476707

• Inchi： 1S/C20H15Cl2N3O3/c21-16-7-4-13(5-8-16)11-25-12-15(6-9-18(25)26)20(28)24-23-19(27)14-2-1-3-17(22)10-14/h1-10,12H,11H2,(H,23,27)(H,24,28)
• InChI Key： NDXHEBSGDDVLGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C=CC(C(NNC(C2C=CC=C(C=2)Cl)=O)=O)=C1)=O

Computed Properties

• Exact Mass: 415.0490467g/mol
• Monoisotopic Mass: 415.0490467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.439±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 695.4±55.0 °C(Predicted)
• pka: 9.30±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}benzohydrazide

Professional Introduction to Compound with CAS No 1105243-89-7 and Product Name: 3-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}benzohydrazide

Compound with the CAS number 1105243-89-7 and the product name 3-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}benzohydrazide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

The core structure of 3-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}benzohydrazide is built around a pyridine ring system, which is a common motif in many bioactive molecules. The presence of a chloro group at the 3-position of the benzohydrazide moiety enhances its reactivity and potential for further derivatization. Additionally, the 1-(4-chlorophenyl)methyl] substituent attached to the pyridine ring introduces a lipophilic group that can influence the compound's solubility and membrane permeability, making it a promising candidate for oral or transdermal drug delivery systems.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing new therapeutic agents. The pyridine derivative in question has shown promise in various preclinical studies due to its ability to interact with biological targets at the molecular level. Specifically, studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This makes it a potential lead compound for further investigation in the treatment of chronic inflammatory diseases.

The benzohydrazide moiety is another critical feature of this compound, contributing to its reactivity and potential biological activity. Benzohydrazides are known for their ability to form stable complexes with metal ions, which can be exploited in designing metal-based therapeutics. Additionally, they have been explored as intermediates in the synthesis of various pharmacologically active compounds. The structural flexibility of 3-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}benzohydrazide allows for modifications that can fine-tune its pharmacokinetic properties, such as bioavailability and metabolic stability.

In vitro studies have demonstrated that this compound exhibits moderate binding affinity to several target proteins, suggesting its potential as an inhibitor or modulator of biological processes. For instance, preliminary data indicate that it may interfere with the activity of enzymes involved in signal transduction pathways, which are often dysregulated in diseases such as cancer and neurodegenerative disorders. The chloro substituents on both the benzene ring and the pyridine ring contribute to the compound's hydrophobicity, which can enhance its binding affinity to hydrophobic pockets on target proteins.

The synthesis of 3-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}benzohydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between hydrazides and carbonyl compounds, followed by functional group transformations such as chlorination and cyclization. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm structural integrity.

The pharmacological profile of this compound is still under investigation, but initial findings are promising. Animal models have been used to assess its safety profile and preliminary efficacy studies suggest that it may have therapeutic potential in conditions characterized by excessive inflammation or abnormal cell proliferation. The ability of 3-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}benzohydrazide to cross cell membranes efficiently makes it an attractive candidate for developing novel drug formulations.

Future research directions include exploring derivative compounds generated by modifying specific functional groups within the molecular structure. By altering the substitution patterns on the benzene ring or introducing additional heterocyclic moieties, scientists can potentially enhance the compound's potency and selectivity for specific biological targets. Computational modeling techniques will also play a crucial role in predicting how structural modifications will affect biological activity.

The development of new pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of 3-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}benzohydrazide exemplifies how innovative chemical design can lead to promising therapeutic agents with significant implications for human health.